BENGHE Foundational & Exploratory

Check Availability & Pricing

The Evolution of the Cystatin D (CST5) Gene: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: cystatin D

Cat. No.: B1177687

For Researchers, Scientists, and Drug Development Professionals

Introduction to Cystatin D (CST5)

Cystatin D (CST5) is a member of the type 2 cystatin superfamily, a group of proteins that act
as reversible inhibitors of cysteine peptidases.[1][2][3] In humans, the CST5 gene is located in
a cluster with other type 2 cystatin genes on chromosome 20p11.21.[1][2][4] These proteins,
including cystatin D, are found in various human fluids and secretions, such as saliva and
tears.[2][4] They are believed to play a protective role against endogenous and exogenous
proteases.[2][5]

Functionally, cystatin D inhibits several mammalian cathepsins, which are cysteine proteases
involved in numerous physiological and pathological processes, including bone resorption and
inflammation.[6][7] The preferential order of inhibition for cystatin D is cathepsin S > cathepsin
H > cathepsin L.[6][8] This specific inhibitory profile suggests a distinct biological role compared
to other cystatins.[5][9] The evolution of the CST5 gene is characterized by gene duplication
events within the cystatin family, followed by divergence, leading to the specialized functions
observed today.[1][10]

Phylogenetic History and Ortholog Distribution

The evolution of the type 2 cystatin gene family, which includes CST5, is a dynamic process
driven by gene duplication and subsequent functional diversification.[1][11] Evolutionary
analyses suggest that cystatin C is the most ancestral of the human type 2 cystatins, with the
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salivary cystatins (including D and S-types) arising from a duplication of an ancestral cystatin C
gene.[1]

The distribution of CST5 and other salivary cystatin orthologs is not uniform across mammals.
While the cystatin C (CST3) gene is conserved across most representative mammalian groups,
the genes for D and S-type cystatins are found predominantly in Primates and Rodents.[1][12]
This suggests that the ancestral gene for D/S-type cystatins emerged before the radiation of
mammals but was subsequently lost in several lineages, while being retained and expanded in
others.[12] This pattern of gene evolution, characterized by duplications and losses, is
consistent with a "birth-and-death” model of evolution.[12] The retention and diversification in
primates may be linked to adaptive advantages in the oral cavity, such as antimicrobial activity
or modulation of the inflammatory response.[1][12]

Below is a diagram representing the proposed evolutionary relationship of the type 2 cystatin
gene family.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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